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Compound Profile & Development Status

Osoresnontrine (also known as BI-409306) is a potent and selective phosphodiesterase 9A (PDE9A)

inhibitor [1] [2]. Its development for schizophrenia and Alzheimer's disease progressed to Phase II clinical

trials, but these studies were terminated, and no recent development has been reported [3] [4].

The table below summarizes its key biochemical characteristics, which are essential for researchers

designing in vitro experiments:

Property Specification

Molecular
Weight

311.34 Da [1] [2]

CAS Number 1189767-28-9 [1] [2]

Primary Target Phosphodiesterase 9A (PDE9A) [1] [2]

IC50 (PDE9A) 52 nM [1] [2]

Selectivity Weak activity against PDE1A (IC50 = 1.4 µM), PDE1C (IC50 = 1.0 µM); IC50 > 10
µM for PDE2A, 3A, 4B, 5A, 6AB, 7A, 10A [1] [2]
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Property Specification

Reported
Solubility

Soluble in DMSO to >100 mM [1]

Research Applications & Mechanism of Action

Osoresnontrine was investigated for its potential to enhance memory in central nervous system (CNS)

disorders [2]. The compound works by inhibiting the PDE9A enzyme, which degrades cyclic guanosine

monophosphate (cGMP) in the brain. By elevating cGMP levels, it facilitates synaptic plasticity and

enhances both early and late-phase long-term potentiation (LTP) in the hippocampus, a process critical for

learning and memory [5].

The following diagram illustrates this core signaling pathway and the point of inhibition by Osoresnontrine.
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Frequently Asked Questions for Researchers

Q1: What is the recommended dosing frequency for Osoresnontrine in animal studies? The available

search results do not provide specific dosing regimens or frequencies used in preclinical in vivo studies. This

information would typically be found in primary research articles, which were not among the search results.

Q2: What was the outcome of the clinical trials for Osoresnontrine? A Phase II trial for schizophrenia as

an adjunctive treatment (NCT03351244) was terminated in 2021 due to COVID-19 infections [4]. No results

from this or other trials are available in the searched sources, and no development has been reported since.

Q3: What are the best practices for handling Osoresnontrine in the lab?

Storage: The solid powder should be stored at -20°C. Once dissolved in a solvent like DMSO, the

solution should be stored at -80°C for long-term stability (6 months) or at -20°C for short-term use (1
month) [2].

Usage: Note that this product is labeled "For research use only. Not for use in diagnostic or
therapeutic procedures" [1] [2].

Suggested Troubleshooting & Further Research

Given the lack of specific dosing data, here are steps you can take:

Consult Primary Literature: Search for original research papers on Osoresnontrine in scientific

databases like PubMed, using its synonyms "BI-409306" or "SUB 166499" for a more comprehensive
search [4].

Focus on the Mechanism: For your technical materials, you can confidently detail the compound's
well-documented mechanism of action (PDE9A inhibition, cGMP elevation, and LTP enhancement) as

this is supported by multiple sources [5] [1].
Regulatory Sources: Check clinical trial registries such as ClinicalTrials.gov for any archived

protocols from the terminated studies, which might contain detailed methodology.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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